Cas no 1804803-75-5 (2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804803-75-5
• MF: C₈H₄F₆N₂O₄
• MW: 306.118782997131
• CID: 4839257
• Update Time: 2025-05-20

2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6N2O4/c1-19-6-5(20-8(12,13)14)3(7(9,10)11)2-4(15-6)16(17)18/h2H,1H3
• InChI Key： HXSXNKGNUFQHCO-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C=1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 3.4
• Topological Polar Surface Area: 77.2

Additional information on 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804803-75-5)

2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, identified by its CAS number 1804803-75-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including methoxy, nitro, trifluoromethoxy, and trifluoromethyl substituents, endows this molecule with unique chemical properties and potential biological activities.

The structural configuration of 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine makes it a versatile intermediate in the synthesis of more complex pharmacophores. The nitro group at the 6-position introduces a region of high reactivity, facilitating further functionalization through reduction or nucleophilic substitution reactions. In contrast, the methoxy and trifluoromethoxy groups at the 2- and 3-positions contribute to electron-donating effects, influencing the compound's overall electronic properties. The trifluoromethyl group at the 4-position enhances lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. Studies suggest that modifications to the pyridine core, such as those present in 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, can modulate binding interactions with biological targets. For instance, the nitro group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with protein surfaces, which is essential for achieving high affinity and selectivity in drug design.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. Compounds containing nitro and trifluoromethyl groups are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of these functional groups in 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine may confer unique pharmacological profiles that make it a valuable candidate for further investigation.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Pyridine-based kinase inhibitors have demonstrated efficacy in preclinical studies by selectively inhibiting aberrant signaling pathways involved in tumor growth and progression. The presence of multiple fluorinated substituents in 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine could enhance its ability to interact with ATP-binding pockets on kinase enzymes, thereby improving drug potency and selectivity.

Another area where this compound shows promise is in the development of antiviral agents. The structural features of 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine may allow it to disrupt viral replication cycles by inhibiting key enzymes or binding to viral proteins. Recent research has emphasized the importance of fluorinated aromatic compounds in designing next-generation antiviral drugs due to their improved pharmacokinetic properties and resistance profiles.

In conclusion, 2-Methoxy-6-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804803-75-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As computational methods continue to advance, the understanding of how subtle modifications to this molecule can optimize its pharmacological properties will undoubtedly drive new discoveries in drug development.